Cas no 2228607-14-3 (1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol
• CAS No: 2228607-14-3
• MF: C₁₁H₁₂F₂O
• MW: 198.209190368652
• CID: 6092580
• PubChem ID: 165615606
• Update Time: 2025-08-05

1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol
• 2228607-14-3
• EN300-1820426
• 1-[2-(3,4-difluorophenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H12F2O/c12-9-2-1-8(7-10(9)13)3-4-11(14)5-6-11/h1-2,7,14H,3-6H2
• InChI Key： BVOQGYPVTUBFJK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCC1(CC1)O)F

Computed Properties

• Exact Mass: 198.08562133g/mol
• Monoisotopic Mass: 198.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol

Introduction to 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol (CAS No. 2228607-14-3)

1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol, identified by its CAS number 2228607-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known to enhance biological activity and metabolic stability. The presence of 3,4-difluorophenyl substituents further modulates its pharmacokinetic properties, making it a promising candidate for drug development.

The structural motif of 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol combines the rigidity of the cyclopropane ring with the electronic and steric influences of the 3,4-difluorophenyl group. This unique combination has been explored in recent studies for its potential applications in modulating enzyme inhibition and receptor binding. The cyclopropane ring is particularly interesting due to its strained three-membered structure, which can enhance binding affinity and selectivity when incorporated into drug-like molecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol with various biological targets. Studies have shown that this compound exhibits promising interactions with enzymes involved in metabolic pathways, suggesting its utility in developing treatments for metabolic disorders. The 3,4-difluorophenyl moiety plays a crucial role in these interactions by influencing the electronic distribution and steric environment around the binding site.

In addition to its potential as a lead compound in drug discovery, 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol has been investigated for its role in materials science. The combination of fluoro-substituted aromatic rings and cyclic structures can impart unique properties to materials, such as enhanced thermal stability and chemical resistance. These properties make it an attractive candidate for developing advanced polymers and coatings.

The synthesis of 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring the compound's suitability for further biological evaluation.

Current research is focused on exploring the pharmacological profile of 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol in preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain kinases and enzymes associated with inflammation and cancer progression. The 3,4-difluorophenyl substituent is particularly noteworthy for its ability to modulate enzyme activity through both electronic effects and steric hindrance.

The use of high-throughput screening (HTS) techniques has facilitated the rapid identification of biological activities associated with 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol. These screens have revealed novel interactions with targets relevant to neurological disorders, cardiovascular diseases, and infectious diseases. Such findings underscore the compound's versatility as a scaffold for drug discovery.

Future directions in the study of 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol include optimizing its chemical structure for improved pharmacokinetic properties and exploring its potential in combination therapies. The integration of machine learning algorithms into drug discovery pipelines has also shown promise in predicting new derivatives of this compound with enhanced biological activity.

The broader significance of compounds like 1-2-(3,4-difluorophenyl)ethylcyclopropan-1-ol lies in their contribution to the expanding landscape of medicinal chemistry. By leveraging structural motifs that have proven success in previous drug candidates, researchers can accelerate the development of new treatments that address unmet medical needs. The cyclopropane-containing scaffolds and fluoro-substituted aromatic systems represent just two examples of how innovative molecular design can drive progress in therapeutic innovation.